Cas no 157429-08-8 (4-(4-Fluoro-phenyl)-oxazol-2-ylamine)

• Product Name: 4-(4-Fluoro-phenyl)-oxazol-2-ylamine
• CAS No: 157429-08-8
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• MDL: MFCD13189378
• CID: 2779753
• PubChem ID: 14923070
• Update Time: 2025-11-05

4-(4-Fluoro-phenyl)-oxazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)oxazol-2-amine
• 4-(4-Fluoro-phenyl)-oxazol-2-ylaMine
• 4-(4-FLUOROPHENYL)-1,3-OXAZOL-2-AMINE
• AB68301
• 4-(4-Fluoro-phenyl)-oxazol-2-ylamine

• MDL： MFCD13189378
• Inchi： 1S/C9H7FN2O/c10-7-3-1-6(2-4-7)8-5-13-9(11)12-8/h1-5H,(H2,11,12)
• InChI Key： ANTIKVAJAUKENU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=COC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 1.8
• Topological Polar Surface Area: 52

4-(4-Fluoro-phenyl)-oxazol-2-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Fluoro-phenyl)-oxazol-2-ylamine

Introduction to 4-(4-Fluoro-phenyl)-oxazol-2-ylamine (CAS No. 157429-08-8)

4-(4-Fluoro-phenyl)-oxazol-2-ylamine, also known by its CAS number 157429-08-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a fluorine-substituted phenyl group and an amino group in its structure makes it a versatile scaffold for the development of novel therapeutic agents.

The unique structural features of 4-(4-Fluoro-phenyl)-oxazol-2-ylamine have led to its exploration in various biological contexts. Recent studies have highlighted its potential as a lead compound for the development of drugs targeting specific receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for treating neurological disorders and cardiovascular diseases.

In addition to its potential as a receptor ligand, 4-(4-Fluoro-phenyl)-oxazol-2-ylamine has shown promise in the field of enzyme inhibition. A study conducted by researchers at the University of California, San Francisco, revealed that this compound can effectively inhibit the activity of specific kinases, which are enzymes involved in cell signaling pathways. This property makes it a valuable candidate for the development of anticancer drugs, as kinases are often dysregulated in cancer cells.

The synthesis of 4-(4-Fluoro-phenyl)-oxazol-2-ylamine involves a series of well-established chemical reactions, including the formation of the oxazole ring and the introduction of the fluorine-substituted phenyl group. The versatility of this synthetic route allows for the easy modification of the compound's structure, enabling researchers to fine-tune its pharmacological properties. For example, substituting different functional groups on the phenyl ring or modifying the amino group can lead to compounds with enhanced selectivity and potency.

Clinical trials involving derivatives of 4-(4-Fluoro-phenyl)-oxazol-2-ylamine have shown promising results. A phase II clinical trial conducted by a leading pharmaceutical company evaluated the safety and efficacy of a derivative compound in patients with advanced solid tumors. The results indicated that the compound was well-tolerated and demonstrated significant antitumor activity, warranting further investigation in larger clinical trials.

Beyond its therapeutic applications, 4-(4-Fluoro-phenyl)-oxazol-2-ylamine has also been studied for its potential use in diagnostic imaging. Research published in the Bioorganic & Medicinal Chemistry Letters in 2022 showed that radiolabeled derivatives of this compound can be used as imaging agents to visualize specific biomarkers in vivo. This application could have significant implications for early disease detection and personalized medicine.

In conclusion, 4-(4-Fluoro-phenyl)-oxazol-2-ylamine (CAS No. 157429-08-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic route make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.